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Compound of Interest

Compound Name: 2-Bromo-4,6-dichlorophenol
CAS No.: 4524-77-0
Cat. No.: B181030
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Bromo-4,6-dichlorophenol
(CAS No: 4524-77-0), a halogenated aromatic compound. It details the molecule's structure,
physicochemical properties, proposed synthesis, and analytical methodologies. The information
is intended to support research and development activities where this compound may be used
as a chemical intermediate or studied as a compound of interest.

Molecular Structure and Identification

2-Bromo-4,6-dichlorophenol is a phenol molecule substituted with one bromine and two
chlorine atoms on the benzene ring. The bromine atom is located at position 2, and the chlorine
atoms are at positions 4 and 6, relative to the hydroxyl group.

Chemical Structure:
Caption: 2D Chemical Structure of 2-Bromo-4,6-dichlorophenol.

Table 1: Compound Identification

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b181030#bc-rfq
https://www.benchchem.com/product/b181030/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-bromo-4-6-dichlorophenol
https://www.benchchem.com/product/b181030/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-bromo-4-6-dichlorophenol
https://www.benchchem.com/product/b181030/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-bromo-4-6-dichlorophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181030?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value Reference
2-Bromo-4,6-

IUPAC Name . [1]
dichlorophenol

CAS Number 4524-77-0 [1]

Molecular Formula CeHsBrCl20 [1]

Molecular Weight 241.90 g/mol [2][3]

InChl=1S/C6H3BrCI20/c7-4-1-
InChl [1]
3(8)2-5(9)6(4)10/h1-2,10H

FRPHJINKMDMSPH-
InChliKey [1]
UHFFFAOYSA-N

| SMILES | C1=C(C=C(C(=C1CIO)Br)Cl |[4] |

Physicochemical Properties

The compound is a solid at room temperature and exhibits solubility characteristics typical of
halogenated phenols.[5][6] A summary of its key physical and chemical properties is presented
below.

Table 2: Physicochemical Data for 2-Bromo-4,6-dichlorophenol
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Property Value Unit Reference

Physical State Solid - [6]

Off-white to pale

Appearance brown crystalline - [6]
compound
Melting Point 68 °C [2][6]
Boiling Point 239.6 (at 760 mmHQ) °C [7]
280 °C [6]
220.05 (at 0.267 bar) °C [8]
Density 1.95 g/cm3 [6]
Water Solubility Moderately soluble - [6]
Organic Solvent Soluble in ethanol and 6]
Solubility acetone

| Predicted XlogP | 3.8 | - |[4] |

Spectroscopic Data

Experimental spectroscopic data for 2-Bromo-4,6-dichlorophenol is not widely available in
public databases. The information below is based on predicted data. Researchers are advised
to acquire experimental data for definitive structural confirmation.

Table 3: Predicted Mass Spectrometry Data

Adduct Predicted m/z
[M]+ 239.87389
[M+H]* 240.88172
[M-H]~ 238.86716
[M+Na]* 262.86366
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Data sourced from PubChem Predicted Properties.[4]

Experimental Protocols
Proposed Synthesis Protocol: Electrophilic Bromination

A definitive, published protocol for the synthesis of 2-Bromo-4,6-dichlorophenol is not readily
available. However, a plausible route is the direct electrophilic bromination of 2,4-
dichlorophenol. This proposed method is based on standard procedures for the halogenation of
activated aromatic rings.

Reaction Scheme: 2,4-Dichlorophenol + Br - 2-Bromo-4,6-dichlorophenol + HBr
Materials and Equipment:

e 2,4-Dichlorophenol

e Liquid Bromine (Br2)

e Solvent (e.g., Dichloromethane or Glacial Acetic Acid)

e Three-necked round-bottom flask

e Dropping funnel

o Magnetic stirrer and stir bar

* Ice bath

« Rotary evaporator

Apparatus for column chromatography (Silica gel)

Procedure:

e Reaction Setup: In a three-necked flask equipped with a magnetic stirrer and a dropping
funnel, dissolve 2,4-dichlorophenol (1.0 eq) in the chosen solvent under an inert atmosphere.
Cool the solution to 0-5°C using an ice bath.
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e Bromination: Prepare a solution of liquid bromine (1.0-1.1 eq) in the same solvent. Add the
bromine solution dropwise to the stirred phenol solution over 1-2 hours, maintaining the

temperature below 10°C.

o Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC)

until the starting material is consumed.

o Workup: Quench the reaction by adding a saturated agueous solution of sodium thiosulfate
to consume excess bromine. Separate the organic layer, wash with brine, and dry over

anhydrous sodium sulfate.

 Purification: Remove the solvent under reduced pressure using a rotary evaporator. Purify
the crude product by silica gel column chromatography to yield pure 2-Bromo-4,6-
dichlorophenol.

Safety Note: Bromine is highly toxic and corrosive. This procedure must be performed in a well-
ventilated fume hood with appropriate personal protective equipment (PPE).

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b181030/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-bromo-4-6-dichlorophenol
https://www.benchchem.com/product/b181030/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-bromo-4-6-dichlorophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181030?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Dissolve 2,4-Dichlorophenol
in Solvent

Cool to 0-5°C

Reagtion

Add Bromine Solution
Dropwise

Monitor by TLC

Workup & Purification

Quench with
Sodium Thiosulfate

Extract & Dry
Organic Layer

[Evaporate SoIvenD

Purify by
Column Chromatography

end

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 2-Bromo-4,6-dichlorophenol.
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Analytical Protocol: HPLC and GC-MS

The quantification and identification of 2-Bromo-4,6-dichlorophenol in various matrices can
be achieved using standard chromatographic techniques.

4.2.1 High-Performance Liquid Chromatography (HPLC)

An established reverse-phase HPLC method can be used for the analysis of 2-Bromo-4,6-
dichlorophenol.[9]

e Column: Newcrom R1 or equivalent C18 column.[9]

» Mobile Phase: A mixture of acetonitrile (MeCN) and water.[9] An acidic modifier like
phosphoric acid or formic acid (for MS compatibility) can be added to improve peak shape.[9]

o Detection: UV detector, with wavelength set based on the UV absorbance maximum of the
analyte.

» Quantification: External standard calibration curve method using a certified reference
standard of 2-Bromo-4,6-dichlorophenol.

4.2.2 Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific method for the analysis of volatile and semi-volatile
halogenated phenols.

o Sample Preparation: Liquid-liquid extraction or solid-phase extraction (SPE) may be required
to isolate the analyte from the sample matrix. Derivatization (e.g., acetylation or methylation)
can be performed to improve chromatographic performance, though it is not always
necessary.

e GC Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-
methylpolysiloxane (e.g., HP-5MS), is typically suitable.[10]

e Oven Program: A temperature gradient program is used to separate the analyte from other
matrix components. An example program might start at 60°C and ramp up to 280°C.

« lonization: Electron lonization (El) at 70 eV.
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e MS Detection: The mass spectrometer can be operated in full scan mode for identification or
Selected lon Monitoring (SIM) mode for enhanced sensitivity and quantitative analysis,
monitoring characteristic ions from the analyte's mass spectrum.
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Caption: General experimental workflow for the analysis of 2-Bromo-4,6-dichlorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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